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Compound of Interest

Compound Name: Diethyl phosphate-d10-1

Cat. No.: B12389453

Technical Guide: Diethyl Phosphate-d10-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethyl phosphate-d10-1, a deuterated
internal standard crucial for the accurate quantification of diethyl phosphate, a metabolite of
organophosphorus pesticides. This document compiles essential data typically found in a
Certificate of Analysis, details relevant experimental protocols, and visualizes a standard
analytical workflow.

Core Data Summary

The following tables summarize the typical quantitative and qualitative data for Diethyl
phosphate-d10-1, compiled from various suppliers.
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Identifier

Value

Product Name

Diethyl phosphate-d10-1

Diethyl phosphoric acid-d10, bis(1,1,2,2,2-

Synonyms .
pentadeuterioethyl) hydrogen phosphate
CAS Number 2483831-48-5
Unlabelled CAS 598-02-7
Molecular Formula CaD10HO4P
Molecular Weight 164.16 g/mol
Property Value
Purity =99%
Appearance Neat
Storage Temperature +4°C

Shipping Temperature

Room Temperature

Solubility

Soluble in DMSO

Experimental Protocols

Accurate detection and quantification of diethyl phosphate in biological matrices are critical for

toxicological and environmental exposure studies. Diethyl phosphate-d10-1 serves as an

ideal internal standard for mass spectrometry-based methods due to its similar chemical

properties to the unlabeled analyte and its distinct mass.

Sample Preparation for Urine Analysis

This protocol outlines a common liquid-liquid extraction (LLE) method for the extraction of

diethyl phosphate from urine samples prior to LC-MS/MS analysis.

Materials:
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e Urine sample

o Diethyl phosphate-d10-1 (internal standard)

o Acetonitrile

e Sodium chloride

e Anhydrous magnesium sulfate

e Centrifuge tubes (15 mL)

o \ortex mixer

o Centrifuge

e Syringe filters (0.22 pm)

e LC-MS vials

Procedure:

Thaw frozen urine samples at room temperature.

» Vortex the samples to ensure homogeneity.

e Pipette 5 mL of urine into a 15 mL centrifuge tube.

o Spike the urine sample with an appropriate concentration of Diethyl phosphate-d10-1
internal standard.

o Add 5 mL of acetonitrile to the tube.

e Add 1 g of sodium chloride and 1 g of anhydrous magnesium sulfate.

e Cap the tube and vortex vigorously for 1 minute.

o Centrifuge the sample at 4000 rpm for 5 minutes to separate the layers.
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Carefully transfer the upper acetonitrile layer to a clean tube.

Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Filter the reconstituted sample through a 0.22 um syringe filter into an LC-MS vial.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

For GC-MS analysis, derivatization is often required to improve the volatility and
chromatographic behavior of polar metabolites like diethyl phosphate.

Materials:

Sample extract (from LLE or other extraction methods)

Pentafluorobenzyl bromide (PFBB) (derivatizing agent)

Potassium carbonate

Toluene

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

o To the dried sample extract, add 1 mL of a 10% potassium carbonate solution.

e Add 50 pL of PFBB in toluene.

o \ortex the mixture and incubate at 60°C for 1 hour.

 After cooling, add 2 mL of hexane and vortex for 1 minute.

o Centrifuge to separate the layers.

o Transfer the upper organic layer to a clean vial for GC-MS analysis.
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« Inject an aliquot of the derivatized sample into the GC-MS system.

Visualizations

The following diagrams illustrate key workflows and concepts related to the analysis and

biological relevance of diethyl phosphate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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